Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

N-Boc-N-bis(PEG3-OH) storage conditions -20°C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Boc-N-bis(PEG3-OH)

CAS No.: 2093154-01-7

Cat. No.: S536798

Technical Specifications and Handling

The table below summarizes the key technical details for N-Boc-N-bis (PEG3-0H) and a closely related

compound, which informs the recommended storage and handling practices.

Property N-Boc-N-bis(PEG3-OH) Boc-NH-PEG3-OH (Related Compound)
CAS Number 2093154-01-7 [1] 139115-92-7 [2]

Molecular Formula Information Not Available C11H23NOs [2]

Molecular Weight Information Not Available 249.3 g/mol [2]

Purity Information Not Available >95% [2]

| Key Functional Groups | * Terminal hydroxy groups * Boc-protected amino group [1] | * Terminal hydroxy
group * Boc-protected amine [2] | | Recommended Storage | Inferred: -20°C (See analysis below) | Store
at -5°C, keep dry, avoid sunlight [2] | | Stability Notes | The Boc protecting group is stable to bases and

nucleophiles but is removed under acidic conditions. [3] | N/A |

For the highly similar compound Boc-NH-PEG3 - 0H, the supplier Biopharma PEG recommends storage

at -5°C. [2] This confirms that Boc-protected PEG compounds require frozen storage for stability. Storing
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N-Boc-N-bis(PEG3-0H) at the commonly available -20°C is a prudent and standard practice for such

reagents, aligning with the general requirement for frozen storage of temperature-sensitive biochemicals. [4]

Functionalization and Deprotection Protocols

This compound is a versatile building block. The following workflows detail its core experimental uses.

Derivatization of Hydroxyl Groups

The terminal hydroxy groups can be converted into other reactive functionalities for further conjugation. [1]

The workflow below outlines this general process.

Two -OH Groups, Boc-protected Amine

:

Activation of -OH Groups
(e.g., with CDI, Tosyl Chloride,
or conversion to Mesylate)

'

Nucleophilic Displacement
Reaction with desired moiety
(e.g., Azide, Amine, Thiol)

( N-Boc-N-bis(PEG3-OH) j
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Functionalized Derivative
(e.g., with Azides, Amines)
(Boc group still protected)
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Boc Deprotection to Free Amine
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The Boc (tert-butyloxycarbonyl) group can be removed under acidic conditions to reveal a reactive primary

amine. [1] [3] The mechanism involves protonation, fragmentation, and decarboxylation. [3]

(N—Boc—N—biS(PEGS—OHa

(Boc-protected Amine)

Acidic Treatment
(e.g., TFA, HCl in DCM)
Room Temperature, 1-3 hours

'

Concentration
Remove acid and volatile
byproducts (isobutene, CO2)

:

( H2N-N-bis(PEG3-0OH) j
( )

Free Amine Ready for Conjugation
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Detailed Deprotection Procedure (adapted from a published synthesis [3]):

¢ Reaction Setup: Dissolve the Boc-protected compound in a mixture of trifluoroacetic acid (TFA) and
a small amount of water (e.g., 10:1 ratio TFA to water).
e Reaction Execution: Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC

or LC-MS for completion.
e Work-up: Concentrate the mixture under reduced pressure to remove the bulk of the TFA. Co-

evaporate the residual oily substance with toluene (3 x 10 mL) to ensure complete removal of trace
TFA and volatile side products, yielding the free amine as a crude product. [3]

Context in Drug Development

N-Boc-N-bis(PEG3-0H) falls under the category of PEG linkers, which are crucial tools in

bioconjugation and pharmaceutical development.
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¢ Role of PEG: Attaching PEG chains to therapeutic proteins and drugs improves their
pharmacological properties. This process, known as PEGylation, increases circulatory half-life,
reduces immunogenicity, and enhances solubility and stability. [5] [6]

¢ Function of Boc-protected PEG Linkers: These molecules allow for controlled, multi-step
synthesis. The PEG spacer increases water solubility, while the protected amine can be selectively
revealed at a specific synthesis step for conjugation to a target molecule, such as a drug, protein, or
antibody fragment. [2] [6]

Guidance for Further Research

To obtain the most precise storage and handling information for N-Boc-N-bis (PEG3-0H):

e Consult Supplier MSDS: Directly contact the supplier (e.g., BroadPharm [1]) for the Material Safety
Data Sheet (MSDS) or Certificate of Analysis, which should contain definitive storage specifications.

¢ Verify Analytical Data: After storage or deprotection, confirm the compound's identity and purity
using analytical techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry
(MS), or High-Performance Liquid Chromatography (HPLC).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [N-Boc-N-bis(PEG3-OH) storage conditions -20°C]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b536798#n-boc-n-bis-peg3-

oh-storage-conditions-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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